Cas no 112317-17-6 (Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-iodo-)
112317-17-6 structure
Product Name:Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-iodo-
CAS No:112317-17-6
MF:C12H4Cl3IO2
MW:413.422432899475
CID:195987
PubChem ID:163881
Update Time:2025-04-19
Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-iodo-
- 2-iodo-3,7,8-trichlorodibenzo-4-dioxin
- 2,3,7-trichloro-8-iodooxanthrene
- Cl3-Dpd
- Dibenzo(b,e)(1,4)dioxin, 2,3,7-trichloro-8-iodo-
- DTXSID10149999
- 112317-17-6
- 2,3,7-trichloro-8-iododibenzo-p-dioxin
-
- Inchi: 1S/C12H4Cl3IO2/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4H
- InChI Key: WOZNSSVRUHUPHZ-UHFFFAOYSA-N
- SMILES: IC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)Cl)Cl)Cl
Computed Properties
- Exact Mass: 411.83182
- Monoisotopic Mass: 411.83216g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-iodo- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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